Cas no 848488-03-9 (5-methoxy-1-(propan-2-yl)-1H-indole-3-carbaldehyde)

5-methoxy-1-(propan-2-yl)-1H-indole-3-carbaldehyde structure
848488-03-9 structure
Product Name:5-methoxy-1-(propan-2-yl)-1H-indole-3-carbaldehyde
CAS No:848488-03-9
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD07186532
CID:1118796
PubChem ID:3164152
Update Time:2025-04-20

5-methoxy-1-(propan-2-yl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-1-(1-methylethyl)-1H-Indole-3-carboxaldehyde
    • 1-Isopropyl-5-methoxy-1H-indole-3-carbaldehyde
    • 5-methoxy-1-(propan-2-yl)-1H-indole-3-carbaldehyde
    • SCHEMBL1787498
    • MFCD07186532
    • 1-Isopropyl-5-methoxy-1H-indole-3-carbaldehyde, AldrichCPR
    • VS-10000
    • CS-0313129
    • AKOS000266395
    • 5-methoxy-1-propan-2-ylindole-3-carbaldehyde
    • 848488-03-9
    • BBL030725
    • DB-363690
    • ALBB-006077
    • STK503695
    • 1-isopropyl-5-methoxyindole-3-carbaldehyde
    • MDL: MFCD07186532
    • Inchi: 1S/C13H15NO2/c1-9(2)14-7-10(8-15)12-6-11(16-3)4-5-13(12)14/h4-9H,1-3H3
    • InChI Key: WNFMGSQKONYSKM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(C=O)=CN2C(C)C

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 31.2Ų

5-methoxy-1-(propan-2-yl)-1H-indole-3-carbaldehyde Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

5-methoxy-1-(propan-2-yl)-1H-indole-3-carbaldehyde Pricemore >>

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